Cas no 10307-00-3 (4-Octyn-3-ol)

4-Octyn-3-ol structure
4-Octyn-3-ol structure
Product Name:4-Octyn-3-ol
CAS No:10307-00-3
MF:C8H14O
MW:126.196162700653
CID:1135669
PubChem ID:12354326
Update Time:2025-04-20

4-Octyn-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Octyn-3-ol
    • oct-4-yn-3-ol
    • SCHEMBL4530368
    • DTXSID10493606
    • 10307-00-3
    • Inchi: 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h8-9H,3-5H2,1-2H3
    • InChI Key: IYTPLTLHQFCOJN-UHFFFAOYSA-N
    • SMILES: OC(C#CCCC)CC

Computed Properties

  • Exact Mass: 126.104465g/mol
  • Monoisotopic Mass: 126.104465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 126.2g/mol
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų
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